Smolecule

Root Cause Analysis & Performance Maximization

Specifications & Pricing

addressing sarolaner efficacy variations tick life

stages

Author: Smolecule Technical Support Team. Date: February 2026

CAS No.: 1398609-39-6
Cat. No.: S542504

Compound Focus: Sarolaner

Get Quote

Efficacy of Sarolaner Against Various Tick Species

The table below summarizes quantitative efficacy data from multiple laboratory studies. These studies

typically involved a single oral administration of sarolaner at the minimum label dosage of 2 mg/kg, with

efficacy determined by live tick counts 48 hours after treatment and subsequent weekly re-infestations.

Life Efficacy Against Efficacy Against Re-
Tick Species Stage Existing infestations (up to 35 Citations
Tested Infestation days)
Haemaphysalis Nymph 100% (Day 2) 100% (Days 7, 14, 21);
longicornis (Asian >97.4% (Days 28, 35) [1]
longhorned tick) [2]
Haemaphysalis elliptica Adult 100% (Day 2) 100% (Days 7, 14, 21,
(African yellow dog tick) 28, 35) [3]
Amblyomma cajennense Nymph 100% (Day 2) 100% (Days 7, 14);
(Cayenne tick) >99.6% (Days 21, 28,
35) [4]
Rhipicephalus Adult =>99.6% (Day 2) =>96.9% at 48h (Day 35);

sanguineus (Brown dog

>90% at 24h (Day 35)
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Life Efficacy Against Efficacy Against Re-

Tick Species Stage Existing infestations (up to 35 Citations
Tested Infestation days)

tick) [5] [6]

Ixodes scapularis (Black-  Adult =>99.6% (Day 2) =96.9% (Day 35) [5]

legged tick)

Dermacentor variabilis Adult >99.6% (Day 2) >96.9% (Day 35) [5]

(American dog tick)

Amblyomma americanum  Adult >99.6% (Day 2) >96.9% (Day 35) [5]

(Lone Star tick)

Standard Experimental Protocol for Tick Efficacy
Evaluation

The high-quality studies cited follow a consistent and rigorous methodology, primarily aligned with the

World Association for the Advancement of Veterinary Parasitology (WAAVP) guidelines [1] [4]. The

following diagram outlines a typical study workflow.
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Study Start

.g., Days 7, 14, 21, 28, 35
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Key Protocol Details:

e Animals: Purpose-bred dogs (e.g., Beagles), with a sufficient wash-out period from previous
parasiticides [1] [4].

e Study Design: Randomized, complete block design, blinded, and placebo-controlled [1] [3].

¢ Infestation: Each dog is infested with a known number of viable, unfed ticks (e.g., 50 adults or 200
nymphs). Placing ticks around the head and base of the ears mimics natural attachment sites [1] [4].

¢ Tick Counts: Performed by systematic examination, parting the hair, and using fine-toothed combs.
Counts often continue for a minimum time (e.g., 10 minutes) and extend if ticks are still being found

[1] [2].
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e Statistical Analysis: Tick counts are usually log-transformed for analysis. Efficacy is calculated using
Abbott's formula, and geometric mean live tick counts in the treated group are statistically compared
to the placebo group [1] [2].

Troubleshooting & FAQs for Researchers

¢ If you observe variations in efficacy between life stages, note that this can be influenced by the
specific tick species. For example, while one study on H. longicornis used nymphs [1], studies on
other species like R. sanguineus and H. elliptica used adults [5] [3]. Differences in the physiology and
feeding behavior between life stages can lead to variations. It is crucial to design experiments that
test the specific life stage relevant to your research objectives.

¢ If you are testing speed of kill, follow protocols that include counts at multiple time points (e.g., 8,
12, and 24 hours). Research shows that while 48-hour counts are standard for efficacy claims,
sarolaner can achieve >94% efficacy against R. sanguineus within 8 hours and >99% within 12
hours of treatment [6]. This rapid speed of kill is critical for evaluating the compound's potential to
prevent tick-borne pathogen transmission.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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stages]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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